molecular formula C10H20N2O2S2 B8278377 t-Butyl 3-{[(methylsulfanyl)carbothioyl]amino}propylcarbamate

t-Butyl 3-{[(methylsulfanyl)carbothioyl]amino}propylcarbamate

Cat. No.: B8278377
M. Wt: 264.4 g/mol
InChI Key: DUZNFBZGQMXLPP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

T-Butyl 3-{[(methylsulfanyl)carbothioyl]amino}propylcarbamate is a useful research compound. Its molecular formula is C10H20N2O2S2 and its molecular weight is 264.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H20N2O2S2

Molecular Weight

264.4 g/mol

IUPAC Name

tert-butyl N-[3-(methylsulfanylcarbothioylamino)propyl]carbamate

InChI

InChI=1S/C10H20N2O2S2/c1-10(2,3)14-8(13)11-6-5-7-12-9(15)16-4/h5-7H2,1-4H3,(H,11,13)(H,12,15)

InChI Key

DUZNFBZGQMXLPP-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)OC(=O)NCCCNC(=S)SC

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of t-butyl 3-aminopropylcarbamate (6 g) and triethylamine (5.03 ml) in tetrahydrofuran (10 ml) was added dropwise carbon disulfide (2.07 ml), and the mixture was stirred at room temperature for 2.5 hours. To the reaction mixture was added dropwise methyl iodide (2.14 ml), and the mixture was stirred at room temperature for 0.5 hour. To the reaction mixture was added a saturated aqueous sodium hydrogen carbonate solution, and the mixture was extracted with ethyl acetate. The organic layer was washed with saturated brine, dried over sodium sulfate, and the solvent was evaporated under reduced pressure to give the title compound (11 g) as crude oil.
Quantity
6 g
Type
reactant
Reaction Step One
Quantity
5.03 mL
Type
reactant
Reaction Step One
Quantity
2.07 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Quantity
2.14 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three

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